[1-(2-fluorobenzyl)-2-pyrrolidinyl]methanol

• IUPAC Name: [1-[(2-fluorophenyl)methyl]pyrrolidin-2-yl]methanol
• InChI: InChI=1S/C12H16FNO/c13-12-6-2-1-4-10(12)8-14-7-3-5-11(14)9-15/h1-2,4,6,11,15H,3,5,7-9H2
• InChI Key: UHAQAHSKJYEAMW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)CC2=CC=CC=C2F)CO
• Molecular Formula: C12H16FNO
• Molecular Weight: 209.26 g/mol

Description

[1-(2-fluorobenzyl)-2-pyrrolidinyl]methanol is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound is a derivative of benzyl alcohol and pyrrolidine, and it has been synthesized using various methods. In

Mechanism of Action

The mechanism of action of [1-(2-fluorobenzyl)-2-pyrrolidinyl]methanol involves the inhibition of norepinephrine and dopamine reuptake. This leads to an increase in the concentration of these neurotransmitters in the synaptic cleft, which results in enhanced neurotransmission. This mechanism of action is similar to that of other drugs that are used to treat neurological disorders such as selective serotonin reuptake inhibitors (SSRIs) and norepinephrine-dopamine reuptake inhibitors (NDRIs).
Biochemical and Physiological Effects
The biochemical and physiological effects of [1-(2-fluorobenzyl)-2-pyrrolidinyl]methanol have been studied extensively. This compound has been found to increase the levels of norepinephrine and dopamine in the prefrontal cortex, which is a brain region that is involved in the regulation of mood, attention, and cognition. This increase in neurotransmitter levels has been associated with improved cognitive performance and mood enhancement.

Advantages and Limitations for Lab Experiments

One of the main advantages of using [1-(2-fluorobenzyl)-2-pyrrolidinyl]methanol in lab experiments is its high purity. This compound can be synthesized using various methods, and the resulting product is usually of high purity. This makes it ideal for use in experiments that require precise measurements and accurate results.
One of the limitations of using [1-(2-fluorobenzyl)-2-pyrrolidinyl]methanol in lab experiments is its potential toxicity. This compound has been found to be toxic to some cell lines, and caution should be exercised when handling it. Additionally, its effects on human health are not well understood, and further research is needed to determine its safety.

Future Directions

There are several future directions for [1-(2-fluorobenzyl)-2-pyrrolidinyl]methanol research. One of the directions is to explore its potential as a treatment for neurological disorders such as depression and ADHD. Another direction is to study its effects on other neurotransmitters and brain regions. Additionally, further research is needed to determine its safety and potential side effects.
Conclusion
In conclusion, [1-(2-fluorobenzyl)-2-pyrrolidinyl]methanol is a chemical compound that has potential applications in scientific research. It can be synthesized using various methods, and it has been found to have an inhibitory effect on the reuptake of norepinephrine and dopamine. This makes it a potential candidate for the treatment of neurological disorders such as depression and ADHD. However, caution should be exercised when handling this compound due to its potential toxicity. Further research is needed to determine its safety and potential side effects.

Scientific Research Applications

[1-(2-fluorobenzyl)-2-pyrrolidinyl]methanol has been used in various scientific research applications. One of the most common applications is in the field of neuroscience. This compound has been found to have an inhibitory effect on the reuptake of norepinephrine and dopamine, which are neurotransmitters that play a crucial role in the regulation of mood, attention, and cognition. This makes [1-(2-fluorobenzyl)-2-pyrrolidinyl]methanol a potential candidate for the treatment of neurological disorders such as depression and attention deficit hyperactivity disorder (ADHD).